1,3-dimethyl-N-[2-(methylsulfanyl)phenyl]-4-nitro-1H-pyrazole-5-carboxamide

• Molecular Formula: C13H14N4O3S
• Molecular Weight: 306.34 g/mol
• IUPAC Name: 2,5-dimethyl-N-(2-methylsulfanylphenyl)-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C13H14N4O3S/c1-8-11(17(19)20)12(16(2)15-8)13(18)14-9-6-4-5-7-10(9)21-3/h4-7H,1-3H3,(H,14,18)
• InChI Key: XUVGADXLFRJUER-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1[N+](=O)[O-])C(=O)NC2=CC=CC=C2SC)C

Description

1,3-dimethyl-N-[2-(methylsulfanyl)phenyl]-4-nitro-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is commonly referred to as DMNPY and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

DMNPY works by inhibiting the activity of a specific enzyme known as glycogen synthase kinase-3β (GSK-3β). This enzyme plays a crucial role in various cellular processes, including cell growth and differentiation. By inhibiting the activity of GSK-3β, DMNPY can prevent the growth and proliferation of cancer cells and reduce the symptoms of neurodegenerative disorders.
Biochemical and Physiological Effects:
DMNPY has been shown to have a variety of biochemical and physiological effects on cells and tissues. It can induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and promote the growth and differentiation of neurons. It has also been shown to have antioxidant properties, which can help to protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

DMNPY has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of stability in aqueous solutions. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on DMNPY. One area of interest is the development of more efficient and cost-effective synthesis methods. Another area of interest is the identification of other potential targets for DMNPY, which could lead to the development of new treatments for a variety of diseases. Finally, further research is needed to fully understand the potential benefits and limitations of DMNPY in various applications.

Synthesis Methods

DMNPY can be synthesized using a multi-step process that involves the reaction of 2-(methylsulfanyl)aniline with 1,3-dimethyl-5-nitropyrazole-4-carboxylic acid, followed by the addition of acetic anhydride and triethylamine. The final product is obtained through recrystallization and purification using column chromatography.

Scientific Research Applications

DMNPY has been studied extensively for its potential applications in various fields of scientific research. It has shown promising results in the field of cancer research as a potential inhibitor of cancer cell growth. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.